4,4'-(Phenylphosphinylidene)dibenzoic acid

• IUPAC Name: 4-[(4-carboxyphenyl)-phenylphosphoryl]benzoic acid
• InChI: InChI=1S/C20H15O5P/c21-19(22)14-6-10-17(11-7-14)26(25,16-4-2-1-3-5-16)18-12-8-15(9-13-18)20(23)24/h1-13H,(H,21,22)(H,23,24)
• InChI Key: UVTXHAOLTBFLDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=C(C=C2)C(=O)O)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C20H15O5P
• DSSTOX Substance ID: DTXSID70230216
• Molecular Weight: 366.3 g/mol
• CAS RN: 803-19-0

Description

4,4’-(Phenylphosphinylidene)dibenzoic acid is a chemical compound with the molecular formula C20H15O5P. It is a phosphine ligand that is employed in palladium-catalyzed cross-coupling and Suzuki cross-coupling reactions.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an anthracene-based linear organic ligand 4,4′-(9,10-anthracenediyl)dibenzoic acid (H2ADBA) was used to synthesize two metal-organic frameworks (MOFs) by a solvothermal reaction.

Molecular Structure Analysis

The molecular structure of 4,4’-(Phenylphosphinylidene)dibenzoic acid consists of a phenyl group linked to a phosphinylidene group, which is further linked to two benzoic acid groups.

Chemical Reactions Analysis

As a phosphine ligand, 4,4’-(Phenylphosphinylidene)dibenzoic acid is used in palladium-catalyzed cross-coupling and Suzuki cross-coupling reactions. In a study, an anthracene-based linear organic ligand was used to synthesize two MOFs, demonstrating the potential of such compounds in the creation of complex structures.

Scientific Research Applications

Application 1: Polymer Chemistry

• Summary of the Application : Benzoic acid derivatives are used in the synthesis of functional polynaphthalenes (PNs). The polycoupling reactions of benzoic acid and its derivatives with 4,4′-(1,6-hexylenedioxy)bis(diphenylacetylene) proceed smoothly, generating multisubstituted PNs with high molecular weights.
• Methods of Application : The reactions proceed in o-xylene in the presence of [Cp*IrCl 2] 2 and Ag 2 CO 3 at 140 °C.
• Results or Outcomes : The reactions generate multisubstituted PNs with high molecular weights (M w up to 228 700) in high yields (up to 98%).

Application 2: Metal-Organic Frameworks

• Summary of the Application : A new metal–organic framework (MOF), namely, { [Ni (BPS) (4,4′-bipy)] n }, (BPS = 4,4′-bibenzoic acid-2,2′-sulfone, bipy = 4,4-Bipyridine) ( 1 ), with 3D framework has been synthesized.
• Methods of Application : The MOF was synthesized under solvothermal condition and characterized by single crystal X-ray diffraction, PXRD, TGA, FT-IR and SQUID magnetometry.
• Results or Outcomes : The MOF exhibits typical ferromagnetic exchange in Ni (II) ions.

Application 3: Photodegradation and Luminescent Detection

• Summary of the Application : Anthracene-based metal–organic frameworks (MOFs) synthesized using an anthracene-based linear organic ligand 4,4′-(9,10-anthracenediyl)dibenzoic acid (H2ADBA) have been used for highly effective photodegradation and luminescent detection in water.
• Methods of Application : The MOFs were synthesized using a solvothermal reaction method.
• Results or Outcomes : The MOFs exhibit broad visible light absorption and highly photocatalytic activity. They have been used for the photodegradation of antibiotics (tetracycline) and organic dyes (rhodamine B and methylene blue) in water.

Application 4: Magnetic Materials

• Summary of the Application : A new metal–organic framework (MOF), namely, { [Ni (BPS) (4,4′-bipy)] n }, (BPS = 4,4′-bibenzoic acid-2,2′-sulfone, bipy = 4,4-Bipyridine) ( 1 ), with 3D framework has been synthesized.
• Methods of Application : The MOF was synthesized under solvothermal condition and characterized by single crystal X-ray diffraction, PXRD, TGA, FT-IR and SQUID magnetometry.
• Results or Outcomes : The MOF exhibits typical ferromagnetic exchange in Ni (II) ions.

Application 5: Photocatalytic and Detective Capabilities

• Summary of the Application : An anthracene-based linear organic ligand 4,4′-(9,10-anthracenediyl)dibenzoic acid (H2ADBA) is selected to synthesize two MOFs [ (CH3)2NH2]2 [Eu6 (OH)8 (ADBA)6 (H2O)6]· (DMF)15 (Eu-ADBA) and [In3O (ADBA)3 (H2O)3] (NO3)· (H2O)6 (In-ADBA) by a solvothermal reaction using a modulator method.
• Methods of Application : The MOFs were synthesized using a solvothermal reaction method.
• Results or Outcomes : Eu-ADBA performs broadly visible light absorption and highly photocatalytic activity. Photodegradation of antibiotics (tetracycline) and organic dyes (rhodamine B and methylene blue) in water is performed, and the pore effect is further investigated. In-ADBA exhibits excellent fluorescence detective properties for antibiotics (nitrofurazone and nitrofurantoin) and nitroaromatics (2,4,6-trinitrophenol, 2,4-dinitrophenol and 4-nitrophenol) in water by the quenching effect.

Application 6: Magnetic Materials

• Summary of the Application : A new metal–organic framework (MOF), namely, { [Ni (BPS) (4,4′-bipy)] n }, (BPS = 4,4′-bibenzoic acid-2,2′-sulfone, bipy = 4,4-Bipyridine) ( 1 ), with 3D framework has been synthesized.
• Methods of Application : The MOF was synthesized under solvothermal condition and characterized by single crystal X-ray diffraction, PXRD, TGA, FT-IR and SQUID magnetometry.
• Results or Outcomes : The MOF exhibits typical ferromagnetic exchange in Ni (II) ions.